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Compound of Interest

Compound Name: Dimethyl adipate-d4

Cat. No.: B3044210 Get Quote

For researchers and scientists in the fast-paced world of drug development, the proper

handling and disposal of chemical reagents are paramount to ensuring a safe and compliant

laboratory environment. This guide provides essential, step-by-step procedures for the safe

disposal of Dimethyl adipate-d4, a deuterated form of dimethyl adipate, reinforcing a culture of

safety and operational excellence. While the deuterated form is specified, its disposal protocol

is identical to that of the non-deuterated compound, as deuteration does not significantly alter

its chemical properties or hazards.

Immediate Safety and Handling Protocols
Before initiating any disposal procedure, it is crucial to be equipped with the appropriate

personal protective equipment (PPE). This includes safety glasses or goggles, chemical-

resistant gloves, and a lab coat. Ensure adequate ventilation in the work area to minimize

inhalation exposure.[1][2][3] In the event of a spill, immediately contain the liquid with an inert

absorbent material such as sand, earth, or vermiculite.[1][4] The absorbed material should then

be collected and placed into a suitable, labeled container for waste disposal.[1][4] It is

imperative to prevent the spilled chemical from entering drains or waterways.[4][5]

Quantitative Data Summary
For quick reference, the key physical and chemical properties of dimethyl adipate are

summarized in the table below. This information is critical for understanding its behavior and

potential hazards.
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Property Value

Molecular Formula C8H10D4O4

Molecular Weight 178.22 g/mol

Boiling Point 109-110°C @ 14 mmHg[6]

Melting Point 8°C[6]

Flash Point 107°C[6]

Density ~1.06 g/cm³[7]

Log Kow 1.03[4]

Biodegradability Readily biodegradable[8]

Step-by-Step Disposal Procedure
The disposal of Dimethyl Adipate-d4 must adhere to local, state, and federal regulations.[1][4]

Chemical waste generators are ultimately responsible for determining if a discarded chemical is

classified as hazardous waste.[1]

Waste Identification and Collection:

Unused or contaminated Dimethyl Adipate-d4 should be collected in a designated,

properly labeled, and sealed container.

Do not mix with other waste streams unless explicitly permitted by your institution's

environmental health and safety (EHS) office.

Disposal Options:

Recycling: If the material is unused and uncontaminated, recycling may be an option.

Consult the manufacturer or your EHS office for recycling possibilities.[4]

Incineration: For contaminated or waste material, incineration in a licensed facility is a

preferred method. The material may be mixed with a suitable combustible solvent to

facilitate this process.[4]
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Landfill: Disposal by burial in a landfill specifically licensed to accept chemical and/or

pharmaceutical wastes is another option.[4]

Consultation and Compliance:

Always consult your institution's EHS office or the local or regional waste management

authority to identify a suitable treatment or disposal facility.[4]

Follow all institutional guidelines and local regulations for chemical waste disposal.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of

Dimethyl Adipate-d4.
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Caption: Dimethyl Adipate-d4 Disposal Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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